6-(Dimethylaminosulfonylamino)-3-cyanopyridine
Cat. No. B8279853
M. Wt: 226.26 g/mol
InChI Key: AQGSHGIMRJORQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063065B2
Procedure details
To a solution of 6-amino-nicotinonitrile (2.4 g, 20.15 mmol) in DMF (40 mL) was added a 1 M solution of NaHMDS (22.0 mL, 22.0 mmol) in THF followed by sulfamoyl chloride (3.0 mL, 27.9 mmol). The mixture was stirred overnight and was then diluted with 1 N aqueous sodium hydroxide and a mixture of ether-hexanes. The aqueous layer was separated. The organic layer was extracted with 1 N aqueous sodium hydroxide (2×30 mL). The combined aqueous layers were washed with ether (3×30 mL), made acidic with 1 N aqueous HCl and extracted with ethyl acetate (3×40 mL). The combined organic phases were washed with brine (3×30 mL), dried over magnesium sulfate, treated with activated carbon, filtered through diatomaceous earth and concentrated in vacuo. The solid was adsorbed onto silica gel and purified by silica gel chromatography eluting with a gradient of 10-50% ethyl acetate in hexanes (compound precipitated on the column but dissolved over time at high ethyl acetate concentration) to afford 6-(dimethylaminosulfonylamino)-3-cyanopyridine as a white solid
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ether-hexanes
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][N:3]=1.C[Si]([N-][Si](C)(C)C)(C)C.[Na+].[S:20](Cl)(=[O:23])(=[O:22])N.[CH3:25][N:26]([CH:28]=O)C>C1COCC1.[OH-].[Na+]>[CH3:25][N:26]([CH3:28])[S:20]([NH:1][C:2]1[N:3]=[CH:4][C:5]([C:6]#[N:7])=[CH:8][CH:9]=1)(=[O:23])=[O:22] |f:1.2,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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2.4 g
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Type
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reactant
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Smiles
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NC1=NC=C(C#N)C=C1
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[Compound]
|
Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
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22 mL
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Type
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reactant
|
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Smiles
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C[Si](C)(C)[N-][Si](C)(C)C.[Na+]
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
|
CN(C)C=O
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
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Step Two
|
Name
|
|
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Quantity
|
3 mL
|
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Type
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reactant
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Smiles
|
S(N)(=O)(=O)Cl
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Step Three
[Compound]
|
Name
|
ether-hexanes
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
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Step Four
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
[OH-].[Na+]
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The aqueous layer was separated
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The organic layer was extracted with 1 N aqueous sodium hydroxide (2×30 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined aqueous layers were washed with ether (3×30 mL)
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate (3×40 mL)
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WASH
|
Type
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WASH
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|
Details
|
The combined organic phases were washed with brine (3×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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ADDITION
|
Type
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ADDITION
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|
Details
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treated with activated carbon
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FILTRATION
|
Type
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FILTRATION
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|
Details
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filtered through diatomaceous earth
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified by silica gel chromatography
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WASH
|
Type
|
WASH
|
|
Details
|
eluting with a gradient of 10-50% ethyl acetate in hexanes (compound
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
precipitated on the column
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
dissolved over time at high ethyl acetate concentration)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
|
product
|
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Smiles
|
CN(S(=O)(=O)NC1=CC=C(C=N1)C#N)C
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
